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Compound of Interest

Compound Name: Tri-O-benzyl-D-glucal

Cat. No.: B110811 Get Quote

Introduction: Tri-O-benzyl-D-glucal is a pivotal protected monosaccharide derivative

extensively utilized as a glycosyl donor in the synthesis of complex carbohydrates,

oligosaccharides, and glycoconjugates.[1][2] Its three benzyl groups provide stability and

influence its reactivity, making it a valuable building block in pharmaceutical and biochemical

research for developing glycoproteins and glycolipids.[1] This guide provides core

physicochemical data and outlines the standard experimental protocols for their determination.

Physicochemical Properties
The fundamental molecular properties of Tri-O-benzyl-D-glucal are summarized below. This

data is essential for stoichiometric calculations in synthesis, analytical characterization, and

regulatory documentation.

Property Value

Molecular Formula C₂₇H₂₈O₄[1][2][3][4]

Molecular Weight 416.51 g/mol [1][2][3][4][5]

CAS Number 55628-54-1[2][3][4]

Appearance White to off-white crystalline powder[1]

Melting Point 53-60 °C[1]
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Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound's identity and its

fundamental chemical properties. The chemical formula is derived from its structure, and the

molecular weight is calculated from the formula.
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Elemental Analysis for Formula Mass Spectrometry for Weight

1. Weigh Sample

2. High-Temp Combustion

3. Gas Detection (CO₂, H₂O)

4. Calculate % Composition

Empirical Formula

Confirmed Identity:
C₂₇H₂₈O₄

416.51 g/mol

1. Sample Ionization (ESI)

2. Mass Analyzer (TOF)

3. Ion Detection (m/z)

4. Calculate Mass

Molecular Weight

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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